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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetyl chloride

Cat. No.: B106964 Get Quote

An In-depth Technical Guide on the Safety Data Sheet (SDS) for 2-Bromo-2-phenylacetyl
chloride

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and emergency protocols for 2-Bromo-2-phenylacetyl chloride, tailored for

researchers, scientists, and professionals in drug development. The information is synthesized

from various Safety Data Sheets (SDS) to ensure a thorough understanding of the compound's

hazards and safe handling practices.

Chemical Identification
2-Bromo-2-phenylacetyl chloride, also known as α-Bromophenylacetyl chloride, is a

chemical intermediate used in organic synthesis. Due to variations in naming conventions, it is

crucial to verify the specific compound and its associated hazards by consulting the CAS

number provided by the supplier.
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Identifier Value

Chemical Name 2-Bromo-2-phenylacetyl chloride

Synonyms
α-Bromophenylacetyl chloride, Benzeneacetyl

chloride, α-bromo-

CAS Number 55116-09-1[1], 19078-72-9[2]

Molecular Formula C₈H₆BrClO[1][3]

Molecular Weight 233.49 g/mol [1][3]

Physical and Chemical Properties
The physical and chemical properties are essential for understanding the substance's behavior

under various experimental and storage conditions.

Property Value Source

Melting Point 48 - 51 °C

Boiling Point 135 °C @ 24 hPa

Boiling Point 127 - 128 °C [4]

Note: Experimental protocols for determining these values are not detailed in the reviewed

SDSs; they are often cited from scientific literature.

Hazard Identification and GHS Classification
2-Bromo-2-phenylacetyl chloride is classified as a hazardous substance. The GHS

classification provides a universally understood system for communicating its dangers.
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GHS Classification Code Description

Pictogram GHS07 (Irritant)[1]

Signal Word Warning [1]

Hazard Statements H314
Causes severe skin burns and

eye damage.

H315 Causes skin irritation.[1]

H319
Causes serious eye irritation.

[1]

H335
May cause respiratory

irritation.[1]

Precautionary Statements P261 Avoid breathing mist or vapors.

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][5]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P405 Store locked up.[1]
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P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Handling, Storage, and Stability
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Parameter Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood.[6]. Avoid contact with skin,

eyes, and clothing.[6]. Do not breathe mists or

vapors.[6]. Wash hands thoroughly after

handling.[1].

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[6]. Store locked up..

Recommended storage temperatures vary from

room temperature to 2-8°C.[7].

Stability Stable under recommended storage conditions..

Incompatible Materials
Strong oxidizing agents, strong bases, alcohols,

and water.[6]. Reacts violently with water..

Hazardous Decomposition
Thermal decomposition can produce carbon

oxides and phosgene..

Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory to minimize exposure risk.
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Control Specification

Engineering Controls

Work in a well-ventilated area. Ensure eyewash

stations and safety showers are close to the

workstation.[4][6].

Eye/Face Protection
Wear safety glasses with side shields or

goggles..

Skin Protection Wear protective gloves and protective clothing..

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved

respirator should be worn..

First-Aid and Emergency Procedures
Immediate and appropriate first-aid is crucial in the event of accidental exposure.
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Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6].

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation occurs or persists.[6].

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[6].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[6].

Accidental Release

Ensure adequate ventilation. Absorb spill with

inert material (e.g., sand, diatomite) and transfer

to a properly labeled container for disposal. Do

not let the product enter drains.[5].

Transport Information
The transport of 2-Bromo-2-phenylacetyl chloride is regulated due to its corrosive nature.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / TDG /

IATA
UN3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II
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Source:[4]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing 2-Bromo-2-
phenylacetyl chloride, from preparation to emergency response.
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Safe Handling Workflow for 2-Bromo-2-phenylacetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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